Cas no 7228-49-1 (1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol)

1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol structure
7228-49-1 structure
Product Name:1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol
CAS No:7228-49-1
MF:C10H12O2
MW:164.201083183289
CID:1754122
PubChem ID:43753529
Update Time:2024-03-01

1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • N~2~-acetyl-N,N-dimethylmethioninamide
    • 2-acetamido-N,N-dimethyl-4-methylsulfanylbutanamide
    • 7228-49-1
    • 2,3-dihydro-benzofuran-5-yl-ethanol
    • 1-(2,3-dihydro-1-benzofuran-5-yl)ethanol
    • 1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
    • CS-0455219
    • AKOS009940314
    • 1-(2,3-DIHYDROBENZOFURAN-5-YL)ETHAN-1-OL
    • Z445987286
    • SCHEMBL3924653
    • EN300-56913
    • WCRSIAJZAWLIAS-UHFFFAOYSA-N
    • 1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol
    • Inchi: 1S/C10H12O2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7,11H,4-5H2,1H3
    • InChI Key: WCRSIAJZAWLIAS-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C(C=CC1=2)C(C)O

Computed Properties

  • Exact Mass: 218.10904
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.082
  • Boiling Point: 426.9°Cat760mmHg
  • Flash Point: 212°C
  • PSA: 49.41

1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol Security Information

1-(2,3-Dihydrobenzofuran-5-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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£121.00 2025-02-20
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Enamine
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Enamine
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